![molecular formula C19H17FN2O3 B7691566 4-fluoro-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-methylbenzamide](/img/structure/B7691566.png)
4-fluoro-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-methylbenzamide, commonly known as FMQB, is a synthetic compound that belongs to the class of benzamide derivatives. It has been widely studied for its potential therapeutic applications in various medical fields.
Mechanism of Action
The exact mechanism of action of FMQB is not fully understood. However, studies have suggested that it may act by inhibiting various signaling pathways, such as the NF-κB and PI3K/Akt pathways, which are involved in inflammation and cancer. FMQB has also been found to modulate the expression of various genes and proteins involved in cell proliferation, apoptosis, and differentiation.
Biochemical and Physiological Effects
FMQB has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective activities. It has also been found to exhibit antioxidant and anti-angiogenic properties. FMQB has been shown to modulate the levels of various cytokines and chemokines, which are involved in inflammation and immune response.
Advantages and Limitations for Lab Experiments
FMQB has several advantages for lab experiments, including its high potency and selectivity, as well as its low toxicity and good solubility. However, it also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.
Future Directions
There are several future directions for the research on FMQB. One possible direction is to further investigate its potential therapeutic applications in cancer and inflammation. Another direction is to study its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases. Additionally, the development of more efficient and cost-effective synthesis methods for FMQB could facilitate its use in various scientific research applications.
Synthesis Methods
FMQB can be synthesized using a multistep reaction process. The first step involves the synthesis of 2-hydroxy-6-methoxyquinoline-3-carbaldehyde, which is then reacted with N-methyl-4-fluorobenzamide to obtain the desired product. The purity and yield of FMQB can be improved by using various purification techniques, such as column chromatography and recrystallization.
Scientific Research Applications
FMQB has been studied extensively for its potential therapeutic applications in various medical fields, including cancer, inflammation, and neurodegenerative diseases. It has been shown to exhibit potent anti-inflammatory and anti-cancer activities in vitro and in vivo. FMQB has also been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Properties
IUPAC Name |
4-fluoro-N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O3/c1-22(19(24)12-3-5-15(20)6-4-12)11-14-9-13-10-16(25-2)7-8-17(13)21-18(14)23/h3-10H,11H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGHKIBUQAGSAGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC2=C(C=CC(=C2)OC)NC1=O)C(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.